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Compound of Interest

Compound Name: N-Nitrosonornicotine

Cat. No.: B7826418

A comparative analysis of N-Nitrosonornicotine (NNN), a potent carcinogen, reveals
significantly lower levels in Swedish snus compared to many US snus products. This difference
is largely attributed to the distinct manufacturing processes and quality standards employed in
Sweden, most notably the GothiaTek® standard.

Quantitative Comparison of NNN Levels

Studies consistently demonstrate that Swedish snus manufactured under the GothiaTek®
standard contains lower concentrations of tobacco-specific nitrosamines (TSNAS), including
NNN, than many of their US counterparts. For instance, one study found the least-squares
mean of NNN and another carcinogenic TSNA, NNK, to be 1360 ng/g in US snus, whereas it
was 836 ng/g in Northern European snus.[1] Another analysis reported that total TSNA levels in
some new US smokeless tobacco products were comparable to Swedish snus, although NNN
levels in certain US products have been found to be higher.[2]

The GothiaTek® standard, a voluntary quality standard for Swedish snus, sets maximum levels
for undesirable compounds.[3] Over the years, the limit for the sum of NNN and NNK has been
progressively lowered. In 2016, Swedish Match, a major manufacturer, further reduced this
limit.[4][5] As of 2024, the average content of NNN+NNK in snus manufactured by Swedish
Match was 0.39 mg/kg (or pug/g), well below their established limit of 0.95 mg/kg.

In contrast, the U.S. Food and Drug Administration (FDA) has proposed a product standard to
limit NNN in finished smokeless tobacco products to 1.0 microgram per gram (ug/g) of tobacco
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on a dry weight basis. This proposed rule aims to reduce the elevated cancer risks associated
with smokeless tobacco use.

The following table summarizes NNN and NNN+NNK levels found in various studies comparing
US and Swedish snus products.

Product
NNN Level NNN+NNK )
Category/Bran Basis Reference
d (ngl9) Level (pglg)
US Snus
Camel Snus 0.86-1.28 - wet weight
Marlboro Snus 0.42 -0.47 - wet weight
US Snus )
) - 1.360 wet weight
(generic)
Novel Smokeless )
0.72-1.79 - wet weight

Products

Swedish Snus

~0.49 (average

General Snus - ) wet weight
in 2014)
Swedish Match _
- 0.39 asis
Snus (2024 avg)
Northern
European Snus - 0.836 wet weight
(generic)
Regulatory Limits
GothiaTek®
- <0.95 asis
Standard
FDA Proposed )
<1.0 - dry weight
Standard
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Experimental Protocols for NNN Quantification

The standard analytical method for quantifying NNN in smokeless tobacco products is Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high

sensitivity and selectivity. The general workflow involves sample preparation, extraction, and

instrumental analysis.

Sample Preparation and Extraction

Sample Homogenization: The snus product is first homogenized to ensure a representative
sample.

Weighing: A precise amount of the homogenized sample (typically 0.25 g) is weighed into an
extraction vial.

Internal Standard Spiking: A known amount of an isotopically labeled internal standard, such
as 3Ce-NNN, is added to the sample. This standard is used to correct for any loss of analyte
during sample processing and for variations in instrument response.

Extraction: An extraction solvent, commonly 100 mM agueous ammonium acetate, is added
to the vial. The mixture is then agitated, for example, by shaking for one hour, to extract the
NNN from the tobacco matrix.

Filtration: The resulting extract is filtered, typically through a 0.45 pum syringe filter, to remove
solid particles before instrumental analysis.

Instrumental Analysis by LC-MS/MS

Chromatographic Separation: The filtered extract is injected into an HPLC (High-
Performance Liquid Chromatography) system. The NNN is separated from other
components in the extract on a C18 analytical column. A gradient elution with a mobile phase
consisting of ammonium acetate in water and acetonitrile is commonly used.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass
spectrometer. The mass spectrometer is typically operated in the positive electrospray
ionization (ESI+) mode.
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» Quantification: NNN is detected and quantified using Multiple Reaction Monitoring (MRM).
Specific precursor-to-product ion transitions are monitored for NNN and its internal standard.
For NNN, a common transition is m/z 178.2 - 148.3.

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for the quantification of N-
Nitrosonornicotine in snus products.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b7826418?utm_src=pdf-body
https://www.benchchem.com/product/b7826418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

4 Sample Preparation h

Snus Sample Homogenization

:

Weigh 0.25g of Sample

;

Spike with 13Ce-NNN Internal Standard

:

Add 10mL 100mM Ammonium Acetate & Shake for 1hr

:

Filter Extract through 0.45um Syringe Filter

Sample Extract

4 LC—MS/MVS Analysis )

Inject Filtrate into HPLC

:

Chromatographic Separation (C18 Column)

;

MS/MS Detection (ESI+, MRM)

:

Quantify NNN using Internal Standard

\_ J

Click to download full resolution via product page

Caption: Experimental workflow for NNN analysis in snus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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